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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzoic Acid

Cat. No.: B068048

An In-depth Technical Guide to 4-Bromo-2,6-difluorobenzoic Acid

Abstract

4-Bromo-2,6-difluorobenzoic acid, with CAS number 183065-68-1, is a halogenated aromatic
carboxylic acid.[1][2][3] Its structure, featuring a bromine atom and two fluorine atoms on the
benzoic acid core, makes it a significant building block in synthetic organic chemistry. This
document provides a comprehensive overview of its molecular structure, physicochemical
properties, spectroscopic signature, synthesis, and key applications, particularly for
researchers in drug development and materials science.

Molecular Structure and Identifiers

4-Bromo-2,6-difluorobenzoic acid is a substituted benzoic acid. The core is a benzene ring
with a carboxylic acid group. It is substituted with two fluorine atoms at positions 2 and 6, and a
bromine atom at position 4.
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Identifier Value

Molecular Formula C7H3BrrF20:2

Molecular Weight 237.00 g/mol [1][2]

CAS Number 183065-68-1[1][2][4]

SMILES String OC(=0)ci1c(F)cc(Br)cclF[1]

nchi 1S/C7H3BIF202/c8-3-1-4(9)6(7(11)12)5(10)2-
3/h1-2H,(H,11,12)[1][4]

InChl Key IRHPJGPQWZEZRX-UHFFFAOY SA-N[1][4][5]

Physicochemical Properties

The physical and chemical properties of 4-Bromo-2,6-difluorobenzoic acid are summarized
below. It typically appears as an off-white crystalline solid.[6]

Property Value

Melting Point 198-204 °CJ[1]

Boiling Point 271.7+£40.0 °C (Predicted)[4]
Density 1.872+0.06 g/cm3 (Predicted)[4]
pKa 2.11+0.10 (Predicted)[4]
Solubility Soluble in Methanol[4]

LogP 2.5 (at 25°C)[4]

Spectroscopic Analysis

e 1H NMR: The proton NMR spectrum is relatively simple due to the molecule's symmetry. It
shows a multiplet around & 7.20 ppm, corresponding to the two aromatic protons.[4]

» IR Spectroscopy: The infrared spectrum would be expected to show a broad absorption band
for the O-H stretch of the carboxylic acid (typically around 2500-3300 cm™1), a strong
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absorption for the C=0 (carbonyl) stretch (around 1700 cm~1), and characteristic absorptions
for C-F and C-Br bonds.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound (237 g/mol ), with a characteristic isotopic pattern due
to the presence of bromine (**Br and 8!Br in approximately a 1:1 ratio).

Synthesis of 4-Bromo-2,6-difluorobenzoic Acid

A common method for the synthesis of 4-bromo-2,6-difluorobenzoic acid involves the ortho-

lithiation of 3,5-difluorobromobenzene, followed by carboxylation with carbon dioxide.[7]

Experimental Protocol

Preparation of Lithium Diisopropylamide (LDA): In a reaction vessel under an inert
atmosphere, tetrahydrofuran (THF) is cooled to -78 °C.[4][8] Diisopropylamine and n-
butyllithium are added sequentially.[4][8] The mixture is stirred at this temperature for a
period to form the LDA reagent.

Lithiation: A solution of 3,5-difluorobromobenzene in THF is slowly added to the LDA solution
at -78 °C.[4][8] The reaction mixture is stirred for approximately 45 minutes to allow for the
formation of the lithium salt at the 4-position.[4][8]

Carboxylation: The reaction mixture is then transferred to a beaker containing solid carbon
dioxide (dry ice) and allowed to warm to room temperature while stirring overnight.[4][8]

Workup and Isolation: The pH of the reaction mixture is adjusted to 3 with 1N hydrochloric
acid.[4][8] The product is extracted with ethyl acetate. The organic layer is then dried over
anhydrous magnesium sulfate and the solvent is evaporated to yield 4-bromo-2,6-

difluorobenzoic acid.[4][8] This process has been reported to achieve a yield of 84%.[4]
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Synthesis workflow for 4-Bromo-2,6-difluorobenzoic acid.
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Applications and Biological Activity

4-Bromo-2,6-difluorobenzoic acid is a versatile intermediate in the synthesis of various
organic compounds.[4] It is used in the creation of agrochemicals, such as insecticides and
herbicides.[4][8] In the field of drug discovery and development, it is a valuable building block
for creating more complex biologically active molecules.[9]

Enzyme Inhibition

This compound has been identified as an inhibitor of several enzymes. It is known to be a
competitive inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of a
wide range of compounds.[4] Additionally, it has been recognized as an inhibitor of
acetylcholinesterase, an enzyme critical for the breakdown of the neurotransmitter
acetylcholine.[4][8] This inhibitory activity makes it a subject of interest in neuropharmacology
and toxicology research.
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Mechanism of competitive enzyme inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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